Cas no 89114-92-1 (Benzenamine, 4-(2,2-diphenylethenyl)-N,N-bis(4-propylphenyl)-)

• Product Name: Benzenamine, 4-(2,2-diphenylethenyl)-N,N-bis(4-propylphenyl)-
• CAS No: 89114-92-1
• MF: C₃₈H₃₇N
• MW: 507.707090139389
• CID: 611721
• PubChem ID: 14549581
• Update Time: 2025-04-19

Benzenamine, 4-(2,2-diphenylethenyl)-N,N-bis(4-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2,2-diphenylethenyl)-N,N-bis(4-propylphenyl)-
• N-[4-(2,2-diphenylethenyl)phenyl]-4-propyl-N-(4-propylphenyl)aniline
• 4-(2,2-Diphenylethenyl)-N,N-bis(4-propylphenyl)aniline
• DTXSID60561561
• 89114-92-1
• SCHEMBL12533728

• Inchi： 1S/C38H37N/c1-3-11-30-17-23-35(24-18-30)39(36-25-19-31(12-4-2)20-26-36)37-27-21-32(22-28-37)29-38(33-13-7-5-8-14-33)34-15-9-6-10-16-34/h5-10,13-29H,3-4,11-12H2,1-2H3
• InChI Key： MQHFSFAKBOUXDZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(/C=C(\C2C=CC=CC=2)/C2C=CC=CC=2)=CC=1)(C1C=CC(=CC=1)CCC)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 507.292600184g/mol
• Monoisotopic Mass: 507.292600184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12
• Topological Polar Surface Area: 3.2Ų